Cas no 23508-99-8 (Phenol, 2-(1Z)-1-propen-1-yl-)

• Product Name: Phenol, 2-(1Z)-1-propen-1-yl-
• CAS No: 23508-99-8
• MF: C₉H₁₀O
• MW: 134.175102710724
• CID: 1414264
• PubChem ID: 11073471
• Update Time: 2024-03-01

Phenol, 2-(1Z)-1-propen-1-yl- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-(1-propenyl)-, (Z)-
• Phenol, 2-(1Z)-1-propen-1-yl-

• Inchi： 1S/C9H10O/c1-2-5-8-6-3-4-7-9(8)10/h2-7,10H,1H3/b5-2-
• InChI Key： WHGXZPQWZJUGEP-DJWKRKHSSA-N
• SMILES： C1(O)=CC=CC=C1/C=C\C

Computed Properties

• Exact Mass: 134.073164938g/mol
• Monoisotopic Mass: 134.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes